Cas no 1135531-72-4 (2-bromo-4-chloro-6-fluorobenzamide)

• Product Name: 2-bromo-4-chloro-6-fluorobenzamide
• CAS No: 1135531-72-4
• MF: C₇H₄BrClFNO
• MW: 252.468163490295
• CID: 1204241
• PubChem ID: 119082818
• Update Time: 2025-05-21

2-bromo-4-chloro-6-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-chloro-6-fluorobenzamide
• 1135531-72-4
• MFCD28670911
• CS-0112058

• Inchi： 1S/C7H4BrClFNO/c8-4-1-3(9)2-5(10)6(4)7(11)12/h1-2H,(H2,11,12)
• InChI Key： KEYZTGQWQWXZHK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C(N)=O)F)Cl

Computed Properties

• Exact Mass: 250.91488g/mol
• Monoisotopic Mass: 250.91488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-bromo-4-chloro-6-fluorobenzamide

Recent Advances in the Study of 2-Bromo-4-chloro-6-fluorobenzamide (CAS: 1135531-72-4) in Chemical Biology and Pharmaceutical Research

The compound 2-bromo-4-chloro-6-fluorobenzamide (CAS: 1135531-72-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic benzamide derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have explored its potential as a building block for novel therapeutic agents, leveraging its unique halogen-substituted aromatic structure to enhance binding affinity and selectivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-bromo-4-chloro-6-fluorobenzamide in the development of kinase inhibitors. Researchers utilized this compound as a core scaffold to design potent and selective inhibitors of tyrosine kinases, which play critical roles in cancer signaling pathways. The halogen substitutions at the 2, 4, and 6 positions were found to significantly improve the compound's binding interactions with the ATP-binding pocket of target kinases, as confirmed by X-ray crystallography and molecular docking studies.

In parallel, pharmaceutical companies have been investigating the use of 2-bromo-4-chloro-6-fluorobenzamide in the synthesis of antimicrobial agents. A recent patent application (WO2023056121) disclosed novel antibacterial compounds derived from this benzamide derivative, showing promising activity against multidrug-resistant Gram-positive pathogens. The presence of multiple halogens was hypothesized to contribute to enhanced membrane permeability and target engagement, although further mechanistic studies are ongoing.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-bromo-4-chloro-6-fluorobenzamide. A 2024 publication in Organic Process Research & Development described an improved, scalable synthesis route with higher yields and reduced environmental impact. The new method employs catalytic halogenation techniques and green solvents, addressing previous challenges in the large-scale production of this valuable intermediate.

Ongoing research is exploring the potential of 2-bromo-4-chloro-6-fluorobenzamide in other therapeutic areas, including neurodegenerative diseases and metabolic disorders. Preliminary in vitro studies suggest that derivatives of this compound may modulate protein-protein interactions involved in these pathological conditions. However, comprehensive pharmacokinetic and toxicological evaluations are still required to fully assess its clinical potential.

The growing body of research on 2-bromo-4-chloro-6-fluorobenzamide underscores its importance as a versatile chemical tool in medicinal chemistry. As synthetic methodologies continue to evolve and biological screening becomes more sophisticated, we anticipate seeing more drug candidates emerging from this chemical scaffold in the coming years. Researchers are particularly excited about the possibility of creating targeted therapies by carefully modifying the halogen substitution pattern and exploring novel coupling reactions with this core structure.